Cas no 1260815-50-6 (2-(Propylamino)pyrimidine-4-carbaldehyde)

• Product Name: 2-(Propylamino)pyrimidine-4-carbaldehyde
• CAS No: 1260815-50-6
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1081994
• PubChem ID: 71748577
• Update Time: 2025-05-26

2-(Propylamino)pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Propylamino)pyrimidine-4-carbaldehyde
• SB56544
• 1260815-50-6
• DTXSID70857669

• Inchi： 1S/C8H11N3O/c1-2-4-9-8-10-5-3-7(6-12)11-8/h3,5-6H,2,4H2,1H3,(H,9,10,11)
• InChI Key： HAKPCEGJRRGWHU-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NC(=N1)NCCC

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-(Propylamino)pyrimidine-4-carbaldehyde

2-(Propylamino)Pyrimidine-4-Carbaldehyde: A Comprehensive Overview

2-(Propylamino)Pyrimidine-4-Carbaldehyde, a compound with the CAS registry number 1260815-50-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The presence of a propylamino group at position 2 and an aldehyde group at position 4 introduces unique chemical properties and functional group reactivity, making it a valuable molecule for various applications.

The synthesis of 2-(Propylamino)Pyrimidine-4-Carbaldehyde involves multi-step reactions, often utilizing pyrimidine derivatives as starting materials. Recent advancements in synthetic chemistry have enabled the development of more efficient and selective methods for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields, reducing production time significantly. Such innovations are pivotal in scaling up production for industrial applications while maintaining high purity standards.

One of the most intriguing aspects of 2-(Propylamino)Pyrimidine-4-Carbaldehyde is its biological activity. Studies have demonstrated that this compound exhibits potential as a lead molecule in drug discovery, particularly in the development of anticancer agents. The aldehyde group at position 4 can undergo various bioconjugation reactions, enabling the formation of covalent bonds with cellular components. This property makes it a promising candidate for targeted drug delivery systems, where precise targeting of cancer cells can minimize systemic toxicity.

Moreover, 2-(Propylamino)Pyrimidine-4-Carbaldehyde has shown inhibitory effects on key enzymes involved in cellular signaling pathways, such as protein kinases and phosphatases. These findings suggest its potential role in modulating cellular processes associated with diseases like cancer, inflammation, and neurodegenerative disorders. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

In addition to its therapeutic applications, 2-(Propylamino)Pyrimidine-4-Carbaldehyde has found utility as an intermediate in organic synthesis. Its versatile functional groups allow for further derivatization, enabling the construction of more complex molecular architectures. For example, the propylamino group can be modified to introduce additional functionalities, such as hydroxyl or ester groups, expanding its range of applications in material science and catalysis.

The structural uniqueness of 2-(Propylamino)Pyrimidine-4-Carbaldehyde also lends itself to studies on supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures under specific conditions, which could be exploited in the design of new materials with tailored properties. Such studies highlight the compound's versatility across multiple disciplines within chemistry.

From an environmental standpoint, understanding the degradation pathways of 2-(Propylamino)Pyrimidine-4-Carbaldehyde is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential and identify key intermediates formed during decomposition. These insights are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(Propylamino)Pyrimidine-4-Carbaldehyde (CAS No: 1260815-50-6) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a valuable tool in both academic research and industrial innovation.